Cas no 2738719-07-6 (Tenofovir diphosphate disodium)

• Product Name: Tenofovir diphosphate disodium
• CAS No: 2738719-07-6
• MF: C₉H₁₆N₅Na₂O₁₀P₃
• MW: 493.151665687561
• CID: 5518034
• PubChem ID: 163335230
• Update Time: 2026-03-10

Tenofovir diphosphate disodium Chemical and Physical Properties

Names and Identifiers

• Tenofovir diphosphate (sodium salt)
• 2738719-07-6
• Tenofovir diphosphate disodium

• Inchi： 1S/C9H16N5O10P3.2Na/c1-6(2-14-4-13-7-8(10)11-3-12-9(7)14)22-5-25(15,16)23-27(20,21)24-26(17,18)19;;/h3-4,6H,2,5H2,1H3,(H,15,16)(H,20,21)(H2,10,11,12)(H2,17,18,19);;/t6-;;/m1../s1
• InChI Key： PUFMXPADRYEPCZ-QYCVXMPOSA-N
• SMILES： P(CO[C@H](C)CN1C=NC2=C(N)N=CN=C12)(=O)(O)OP(=O)(O)OP(=O)(O)O.[Na].[Na]

Computed Properties

• Exact Mass: 492.99054128g/mol
• Monoisotopic Mass: 492.99054128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 662
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 229Ų

Additional information on Tenofovir diphosphate disodium

Comprehensive Overview of Tenofovir Diphosphate Disodium (CAS No. 2738719-07-6): Mechanism, Applications, and Research Insights

Tenofovir diphosphate disodium (CAS No. 2738719-07-6) is a biologically active metabolite of tenofovir, a nucleotide reverse transcriptase inhibitor (NRTI) widely used in antiviral therapies. As the diphosphate derivative, it plays a pivotal role in inhibiting viral replication, particularly against HIV and hepatitis B virus (HBV). This compound’s unique chemical structure and mechanism of action have made it a focal point in antiviral drug development and precision medicine research.

The growing demand for tenofovir-based therapeutics has spurred interest in tenofovir diphosphate disodium as a reference standard and research tool. Scientists frequently search for its synthesis methods, stability profiles, and pharmacokinetic data, reflecting its importance in both academic and industrial settings. Recent studies highlight its potential in long-acting formulations, addressing challenges like patient adherence and drug resistance—key concerns in global health initiatives.

From a chemical perspective, CAS No. 2738719-07-6 features a disodium salt formulation, enhancing its solubility for in vitro and in vivo applications. Researchers emphasize its role in enzyme inhibition assays and metabolic pathway studies, particularly in elucidating how nucleotide analogs interfere with viral polymerases. The compound’s high purity and standardized characterization are critical for reproducible results in preclinical trials.

In the context of emerging infectious diseases, tenofovir diphosphate disodium has gained attention for its potential broad-spectrum antiviral properties. Discussions on platforms like PubMed and ResearchGate often explore its efficacy against RNA viruses, including SARS-CoV-2 variants, though further validation is needed. This aligns with the public’s heightened interest in pandemic preparedness and antiviral stockpiling strategies.

Quality control of 2738719-07-6 involves rigorous HPLC analysis and mass spectrometry to ensure compliance with pharmacopeial standards. Suppliers and contract research organizations (CROs) prioritize GMP-grade production to meet the needs of clinical-stage developers. Searches for tenofovir diphosphate disodium supplier or CAS 2738719-07-6 price reflect the compound’s commercial relevance in the life sciences market.

Environmental and sustainability considerations are increasingly shaping the synthesis of pharmaceutical intermediates like tenofovir diphosphate disodium. Green chemistry approaches, such as catalytic phosphorylation and solvent-free reactions, are being explored to reduce waste. These innovations resonate with the industry’s shift toward eco-friendly manufacturing, a topic frequently queried in patent databases and investor reports.

Future directions for CAS No. 2738719-07-6 research may include nanocarrier delivery systems to enhance cellular uptake or combination therapies with immune checkpoint inhibitors. Such advancements could address limitations like renal toxicity—a known issue with tenofovir prodrugs. These themes dominate medical conference agendas and grant proposals, underscoring the compound’s enduring scientific value.